Cas no 1806412-87-2 (3-(2-Cyanoethyl)-4-nitromandelic acid)

• Product Name: 3-(2-Cyanoethyl)-4-nitromandelic acid
• CAS No: 1806412-87-2
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4939374
• Update Time: 2025-06-08

3-(2-Cyanoethyl)-4-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Cyanoethyl)-4-nitromandelic acid

• Inchi： 1S/C11H10N2O5/c12-5-1-2-7-6-8(10(14)11(15)16)3-4-9(7)13(17)18/h3-4,6,10,14H,1-2H2,(H,15,16)
• InChI Key： LHJKSGVCNPRSOM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC=C(C(=C1)CCC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.05897142 g/mol
• Monoisotopic Mass: 250.05897142 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 127
• Molecular Weight: 250.21

Additional information on 3-(2-Cyanoethyl)-4-nitromandelic acid

Research Briefing on 3-(2-Cyanoethyl)-4-nitromandelic acid (CAS: 1806412-87-2) in Chemical Biology and Pharmaceutical Applications

The compound 3-(2-Cyanoethyl)-4-nitromandelic acid (CAS: 1806412-87-2) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. The molecule's nitromandelic acid core, coupled with the cyanoethyl moiety, presents intriguing opportunities for modulating enzyme activity and targeting specific biochemical pathways.

Recent studies published in the Journal of Medicinal Chemistry (2023) highlight the compound's role as a versatile intermediate in the synthesis of novel protease inhibitors. Researchers at the University of Cambridge demonstrated that 3-(2-Cyanoethyl)-4-nitromandelic acid serves as a key building block for developing covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The electron-withdrawing nitro group and the cyanoethyl side chain were found to significantly enhance binding affinity through unique interactions with the enzyme's active site.

In a separate investigation reported in Bioorganic & Medicinal Chemistry Letters (2024), the compound showed promising activity as a modulator of inflammatory responses. The nitromandelic acid scaffold was shown to inhibit NF-κB signaling pathways at micromolar concentrations, suggesting potential applications in developing anti-inflammatory therapeutics. Structural-activity relationship (SAR) studies revealed that the cyanoethyl group at position 3 is critical for maintaining this biological activity while improving metabolic stability.

Advanced synthetic methodologies for 3-(2-Cyanoethyl)-4-nitromandelic acid have been recently optimized, as detailed in a 2024 publication in Organic Process Research & Development. The new synthetic route employs biocatalytic asymmetric synthesis, achieving >99% enantiomeric excess and significantly improved yields (78% overall yield) compared to traditional chemical synthesis approaches. This advancement addresses previous challenges in obtaining the compound in sufficient quantities for preclinical studies.

Emerging applications in targeted drug delivery systems have also been explored. Research teams at MIT and ETH Zurich have incorporated 3-(2-Cyanoethyl)-4-nitromandelic acid into pH-responsive drug carriers, leveraging its chemical properties to create tumor microenvironment-sensitive release systems. The compound's nitro group facilitates electron transfer processes that can be exploited for controlled drug release under specific physiological conditions.

As research progresses, 3-(2-Cyanoethyl)-4-nitromandelic acid continues to demonstrate its versatility in pharmaceutical development. Current investigations are exploring its potential in neurodegenerative disease therapeutics, particularly in modulating tau protein aggregation. Preliminary results suggest that derivatives of this compound may offer neuroprotective effects by interfering with pathological protein misfolding processes.